Cas no 832726-71-3 (Benzenesulfonic acid, 5-amino-2-[(4-butoxyphenyl)thio]-, phenyl ester)

• Product name: Benzenesulfonic acid, 5-amino-2-[(4-butoxyphenyl)thio]-, phenyl ester
• CAS No: 832726-71-3
• MF: C₂₂H₂₃NO₄S₂
• MW: 429.552323579788
• CID: 674223
• PubChem ID: 71415822

Benzenesulfonic acid, 5-amino-2-[(4-butoxyphenyl)thio]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 5-amino-2-[(4-butoxyphenyl)thio]-, phenyl ester
• phenyl 5-amino-2-(4-butoxyphenyl)sulfanylbenzenesulfonate
• DTXSID40835232
• Phenyl 5-amino-2-[(4-butoxyphenyl)sulfanyl]benzene-1-sulfonate
• 832726-71-3

• Inchi： InChI=1S/C22H23NO4S2/c1-2-3-15-26-18-10-12-20(13-11-18)28-21-14-9-17(23)16-22(21)29(24,25)27-19-7-5-4-6-8-19/h4-14,16H,2-3,15,23H2,1H3
• InChI Key： AKKQVIWURUETGX-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)SC2=C(C=C(C=C2)N)S(=O)(=O)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 429.10685056g/mol
• Monoisotopic Mass: 429.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 112Ų